Methyl 2-sulfanylidenepiperidine-4-carboxylate

• Molecular Formula: C7H11NO2S
• Molecular Weight: 173.24 g/mol
• IUPAC Name: methyl 2-sulfanylidenepiperidine-4-carboxylate
• InChI: InChI=1S/C7H11NO2S/c1-10-7(9)5-2-3-8-6(11)4-5/h5H,2-4H2,1H3,(H,8,11)
• InChI Key: YHFQCMPPKCGNBC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCNC(=S)C1

Description

Methyl 2-sulfanylidenepiperidine-4-carboxylate is a useful research compound. Its molecular formula is C7H11NO2S and its molecular weight is 173.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add Lawesson's reagent (9.2 g, 22.7 mmol) to a solution of methyl 2-oxopiperidine-4-carboxylate (6.5 g, 41.4 mmol) in toluene (83 mL) and heat to reflux for 2 hours. Cool the solution and concentrate to dryness under reduced pressure. Purify the residue by flash chromatography on silica gel, eluting with ethyl acetate:dichloromethane (gradient 5-15%) to afford the title compound (6.95 g). 1H NMR (CDCl3) δ 1.97 (m, 1H), 2.17 (m, 1H), 2.78 (m, 1H), 3.03 (m, 1H), 3.24 (m, 1H), 3.39 (m, 1H), 3.49 (m, 1H), 3.72 (s, 3H), 8.48 (bs, 1H).